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Introduction: The Role of Trinonylamine in Rare
Earth Element Separations
The separation of individual rare earth elements (REEs) is a significant challenge in

hydrometallurgy due to their remarkably similar chemical and physical properties.[1] Solvent

extraction (SX) stands as the most effective and widely industrialized method for achieving the

high-purity separation required for high-tech applications.[2][3][4] The process relies on the

differential partitioning of metal ions between two immiscible liquid phases: an aqueous phase

containing the REEs and an organic phase consisting of an extractant dissolved in a suitable

diluent.[5]

While acidic organophosphorus extractants (e.g., D2EHPA, PC88A) and neutral solvating

extractants (e.g., TBP) are common, basic extractants, specifically high-molecular-weight

amines, offer a distinct mechanism for separation.[6] Trinonylamine (TNA), a tertiary amine,

functions as a liquid anion exchanger. It is particularly effective for extracting REEs that can
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form anionic complexes in the aqueous phase, a process often contingent on the presence of

specific ligands and careful pH control.

This guide provides a detailed examination of the principles, mechanisms, and practical

protocols for utilizing Trinonylamine in the solvent extraction of REEs. It is designed to equip

researchers with the foundational knowledge and actionable methodologies to develop and

optimize REE separation processes.

Core Principles and Mechanistic Insights
The Anion Exchange Mechanism
Unlike acidic extractants that exchange protons for metal cations, TNA operates via an anion

exchange mechanism. The process can be conceptualized in two primary steps:

Protonation: The tertiary amine in the organic phase is first protonated by an acid from the

aqueous phase, forming an amine salt. This "activates" the extractant.

(Where R₃N is TNA and A⁻ is an anion like Cl⁻, NO₃⁻, or SO₄²⁻)

Anion Exchange: The protonated amine salt in the organic phase can then exchange its

anion (A⁻) for an anionic REE complex from the aqueous phase.

(Where [REE(L)ₘ]ⁿ⁻ is an anionic REE complex, e.g., [Ce(NO₃)₆]²⁻)

This mechanism underscores the critical importance of the aqueous phase composition: TNA is

ineffective unless the target REE can form a stable anionic complex.

Critical Parameter: The Role of Aqueous Phase pH
The pH of the aqueous phase is arguably the most critical variable in amine-based extraction

systems.[7][8] Its influence is twofold:

Protonation of the Amine: As shown in the mechanism above, the amine must be protonated

to function as an extractant. Extraction efficiency generally increases as the pH decreases

(i.e., as H⁺ concentration increases), promoting the formation of the active amine salt.[9][10]
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Speciation of REEs: The pH also affects the stability and formation of the required anionic

REE complexes.

Therefore, an optimal pH window exists where the amine is sufficiently protonated without

compromising the stability of the target REE complex. This window must be determined

experimentally for each specific REE and aqueous system.[11]

Synergistic Extraction: Enhancing Performance
Trinonylamine is often used in synergistic systems, where it is combined with another

extractant (typically acidic or neutral) to achieve separation efficiencies greater than the sum of

the individual components.[12][13] For example, combining TNA with an acidic extractant like

D2EHPA can create a powerful system where the acidic extractant handles cation exchange

and the amine helps to solvate the extracted complex or form ion pairs, leading to enhanced

extraction and potentially improved separation factors between adjacent REEs.[1][14]

The Stripping Process: Recovering the Product
Stripping, the reverse of extraction, involves recovering the REEs from the loaded organic

phase back into a fresh aqueous solution.[6] For amine-based systems, this is typically

achieved by disrupting the anion exchange equilibrium. Common strategies include:

Alkaline Stripping: Contacting the loaded organic phase with a basic solution (e.g., NaOH or

Na₂CO₃) deprotonates the amine salt, breaking the complex and releasing the REE anion

into the aqueous phase.

Acid Stripping: Using a high concentration of mineral acid can also be effective, driving the

equilibrium back to the left by mass action.[3]

Precipitation Stripping: In some cases, a stripping agent that directly precipitates the REE

from the organic phase, such as oxalic acid, can be used.[15]

The choice of stripping agent depends on the stability of the extracted complex and the desired

form of the final REE product.[6]
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Protocol 1: General Procedure for REE Extraction with
Trinonylamine
Objective: To establish a baseline for the extraction of a target REE using TNA and determine

the distribution coefficient.

Materials & Equipment:

Organic Phase: Trinonylamine (TNA), high-purity; Kerosene (or other suitable

aliphatic/aromatic diluent).

Aqueous Phase: REE salt (e.g., NdCl₃, Y(NO₃)₃), complexing agent (e.g., NaNO₃, NH₄SCN),

mineral acid (e.g., HNO₃, HCl) for pH adjustment.

Equipment: Separatory funnels (125 mL), mechanical shaker, pH meter, analytical

instrument for REE quantification (e.g., ICP-OES, ICP-MS).[16][17]

Methodology:

Organic Phase Preparation: Prepare a 0.2 M TNA solution by dissolving the required mass of

TNA in the chosen diluent (e.g., kerosene).

Aqueous Phase Preparation: Prepare a 1000 ppm stock solution of the target REE. Create a

feed solution containing 100 ppm of the REE and a complexing agent (e.g., 3 M NaNO₃).

Adjust the pH to a starting value of 2.0 using the corresponding mineral acid (e.g., HNO₃).

Extraction:

Add equal volumes (e.g., 20 mL) of the prepared organic and aqueous phases to a

separatory funnel. This is a 1:1 phase ratio (O/A = 1).[18]

Place the funnel on a mechanical shaker and agitate for 30 minutes to ensure equilibrium

is reached.

Allow the phases to disengage for 15 minutes. Drain the lower aqueous phase (raffinate)

into a sample tube.
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Analysis:

Measure the final equilibrium pH of the raffinate.

Determine the concentration of the REE in the raffinate ([REE]aq) using ICP-OES.

Calculations:

The concentration of the REE in the organic phase is calculated by mass balance:

Distribution Ratio (D): This key metric describes the ratio of the metal concentration in the

organic phase to the aqueous phase at equilibrium.

Percentage Extraction (%E):

(For a 1:1 phase ratio, this simplifies to

)

Protocol 2: Determining the Effect of pH on Extraction
Efficiency
Objective: To identify the optimal pH range for maximizing REE extraction.

Methodology:

Follow the general procedure outlined in Protocol 1.

Prepare a series of aqueous feed solutions where the initial pH is varied across a relevant

range (e.g., pH 1.0, 1.5, 2.0, 2.5, 3.0, 4.0).

Perform the extraction for each pH value.

After analysis, plot the Distribution Ratio (D) or Percentage Extraction (%E) as a function of

the measured equilibrium pH. The resulting curve will reveal the optimal pH for extraction.

Data Presentation: Effect of pH on Neodymium (Nd) Extraction

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrium pH [Nd]aq (ppm) [Nd]org (ppm)
Distribution
Ratio (D)

% Extraction

1.1 85.2 14.8 0.17 14.8%

1.6 63.1 36.9 0.58 36.9%

2.1 24.5 75.5 3.08 75.5%

2.5 8.9 91.1 10.24 91.1%

3.2 9.5 90.5 9.53 90.5%

| 4.1 | 15.3 | 84.7 | 5.54 | 84.7% |

Note: Data are illustrative. The results typically show that extraction increases with pH to a

certain point, after which it may plateau or decrease due to hydrolysis or changes in REE

speciation.[8]

Protocol 3: Stripping REEs from a Loaded Organic
Phase
Objective: To efficiently recover the extracted REE into a new aqueous phase and regenerate

the organic phase for reuse.

Methodology:

Prepare Loaded Organic: Perform a larger-scale extraction under the optimal conditions

determined in Protocol 2 to generate a sufficient volume of REE-loaded organic phase.

Prepare Stripping Agents: Prepare a series of potential aqueous stripping solutions. For a

TNA system, this could include:

0.5 M Sodium Hydroxide (NaOH)

1.0 M Sodium Carbonate (Na₂CO₃)

4.0 M Hydrochloric Acid (HCl)
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Stripping:

In separate separatory funnels, mix the loaded organic phase with each stripping solution

at a defined phase ratio (e.g., O/A = 2:1).

Shake for 30 minutes and allow the phases to separate.

Analysis:

Analyze the REE concentration in the fresh aqueous strip solution ([REE]strip) and the

now-stripped organic phase ([REE]org, stripped).

Calculations:

Percentage Stripping (%S):

Data Presentation: Comparison of Stripping Agents for Yttrium (Y)

Stripping Agent O/A Ratio
[Y] in Stripped
Organic (ppm)

% Stripping

0.5 M NaOH 2:1 5.2 94.8%

1.0 M Na₂CO₃ 2:1 2.1 97.9%

4.0 M HCl 2:1 35.7 64.3%

| Deionized Water | 2:1 | 89.4 | 10.6% |

Note: Data are illustrative. Alkaline solutions are often highly effective for stripping amine-based

systems.[6]

Visualization of Workflows and Mechanisms
Solvent Extraction-Stripping Cycle
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Caption: Workflow for a continuous solvent extraction and stripping process.
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Anion Exchange Mechanism at the Interface

[R₃NH⁺A⁻]

[(R₃NH⁺)ₙ·REE(L)ₘⁿ⁻]

[REE(L)ₘ]ⁿ⁻ A⁻

Click to download full resolution via product page

Caption: Anion exchange of an REE complex for another anion at the phase boundary.

References
The Separation of Y and Er Based on the Synergistic Effect of [N1444][P507] and TRPO.

(n.d.). MDPI. Retrieved January 17, 2026, from [Link]

A Review On Various Analytical Techniques For Determining REEs. (2021). DergiPark.

Retrieved January 17, 2026, from [Link]

Development of solvent extraction methods for recovering rare earth metals. (2022).

ResearchGate. Retrieved January 17, 2026, from [Link]

Studies on Synergistic Extraction of Rare Earths(Ⅲ) with HBTMPTP and Primary Amine

N1923. (n.d.). Chemical Journal of Chinese Universities. Retrieved January 17, 2026, from

[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b1295302/docs?utm_src=pdf-body-img#application-notes-protocols-trinonylamine-in-the-solvent-extraction-of-rare-earth-elements
https://www.mdpi.com/2079-4991/14/11/1003
https://dergipark.org.tr/en/pub/bjes/issue/63378/883391
https://www.researchgate.net/publication/362547199_Development_of_solvent_extraction_methods_for_recovering_rare_earth_metals
https://www.cjcu.jlu.edu.cn/EN/Y1991/V12/I1/10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Design of Multi-Stage Solvent Extraction Process for Separation of Rare Earth Elements.

(2021). MDPI. Retrieved January 17, 2026, from [Link]

Advances in extraction techniques for rare earth elements from mineral ores. (2024). Acrefia.

Retrieved January 17, 2026, from [Link]

An ionic liquid-based synergistic extraction strategy for rare earths. (2018). RSC Publishing.

Retrieved January 17, 2026, from [Link]

Advances in Analytical Techniques and Applications in Exploration, Mining, Extraction, and

Metallurgical Studies of Rare Earth Elements. (2022). MDPI. Retrieved January 17, 2026,

from [Link]

Effect of pH and citric acid on the extraction of easily accessible rare earth elements from a

Middle Kittanning coal seam underclay. (2021). ACS Publications. Retrieved January 17,

2026, from [Link]

Recovery of Rare Earth Elements (REEs) Using Ionic Solvents. (2022). MDPI. Retrieved

January 17, 2026, from [Link]

ENHANCED SEPARATION OF RARE EARTH ELEMENTS. (2015). OSTI.gov. Retrieved

January 17, 2026, from [Link]

Game-changing rare-earth elements separation technology licensed to Marshallton. (2021).

Oak Ridge National Laboratory. Retrieved January 17, 2026, from [Link]

Extraction of Rare Earth Elements. (2021). 911Metallurgist. Retrieved January 17, 2026,

from [Link]

A critical review on solvent extraction of rare earths from aqueous solutions. (2012).

ResearchGate. Retrieved January 17, 2026, from [Link]

EFFECT OF PH ON THE RETENTION ACTIVITIES OF LANTHANUM, NEODYMIUM, AND

GADOLINIUM OXIDES ON ANION AND CATION EXCHANGE RESIN. (2025). Journal of

Engineering and Science Research. Retrieved January 17, 2026, from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.mdpi.com/2075-163X/11/10/1098
https://acrefia.org/index.php/jaf/article/view/369
https://pubs.rsc.org/en/content/articlelanding/2018/gc/c8gc01186e
https://www.mdpi.com/2075-163X/12/10/1231
https://pubs.acs.org/doi/10.1021/acsearthspacechem.1c00220
https://www.mdpi.com/2305-7084/6/3/57
https://www.osti.gov/servlets/purl/1261314
https://www.ornl.gov/news/game-changing-rare-earth-elements-separation-technology-licensed-marshallton
https://911metallurgist.com/extraction-of-rare-earth-elements/
https://www.researchgate.net/publication/230612143_A_critical_review_on_solvent_extraction_of_rare_earths_from_aqueous_solutions
https://www.jesrjournal.com/v2/55.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction and stripping of rare earths using mixtures of acidic phosphorus-based reagents.

(2012). ResearchGate. Retrieved January 17, 2026, from [Link]

Understanding the Recovery of Rare-Earth Elements by Ammonium Salts. (2018).

ResearchGate. Retrieved January 17, 2026, from [Link]

Synergistic extraction and separation of rare earths from chloride medium by the mixture of

HEHAPP and D2EHPA. (2017). ResearchGate. Retrieved January 17, 2026, from [Link]

Extraction of Rare Earth Elements from Aqueous Solutions by Using Hydrometallurgical

Techniques. (2024). University of Saskatchewan. Retrieved January 17, 2026, from [Link]

Effect of solution pH on the extraction of REE. (2022). ResearchGate. Retrieved January 17,

2026, from [Link]

The production of rare earth elements group via tributyl phosphate extraction and

precipitation stripping using oxalic acid. (2016). Arabian Journal of Chemistry. Retrieved

January 17, 2026, from [Link]

Effect of pH on the extraction of rare earths. (2001). ResearchGate. Retrieved January 17,

2026, from [Link]

Utilizing Deep Eutectic Solvents in the Recycle, Recovery, Purification and Miscellaneous

Uses of Rare Earth Elements. (2024). National Institutes of Health. Retrieved January 17,

2026, from [Link]

Extraction of rare earth elements from aqueous solutions using the ionic liquid

trihexyltetradecylphosphonium 3-hydroxy-2-naphthoate. (2023). ResearchGate. Retrieved

January 17, 2026, from [Link]

Recent Work on the Recovery of Rare Earths Using Ionic Liquids and Deep Eutectic

Solvents. (2022). MDPI. Retrieved January 17, 2026, from [Link]

Study on Solvent Extraction of Rare Earth Elements from Leaching Solution of Coal Fly Ash

by P204. (2022). MDPI. Retrieved January 17, 2026, from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.researchgate.net/publication/257523190_Extraction_and_stripping_of_rare_earths_using_mixtures_of_acidic_phosphorus-based_reagents
https://www.researchgate.net/publication/328362621_Understanding_the_Recovery_of_Rare-Earth_Elements_by_Ammonium_Salts
https://www.researchgate.net/publication/321015694_Synergistic_extraction_and_separation_of_rare_earths_from_chloride_medium_by_the_mixture_of_HEHAPP_and_D2EHPA
https://harvest.usask.ca/handle/10388/15699
https://www.researchgate.net/figure/Effect-of-solution-pH-on-the-extraction-of-REE_fig2_360341539
https://www.sciencedirect.com/science/article/pii/S187853521200109X
https://www.researchgate.net/figure/Effect-of-pH-on-the-extraction-of-rare-earths-Aqueous-phase-10-mol-dm-3-sodium_fig1_244619736
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10891501/
https://www.researchgate.net/publication/373199839_Extraction_of_rare_earth_elements_from_aqueous_solutions_using_the_ionic_liquid_trihexyltetradecylphosphonium_3-hydroxy-2-naphthoate
https://www.mdpi.com/2305-7084/6/1/14
https://www.mdpi.com/2075-163X/12/5/534
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent extraction used in industrial separation of rare earths. (1977). ResearchGate.

Retrieved January 17, 2026, from [Link]

Solvent Extraction of Rare Earth Elements (La, Ce, Pr, Nd, Sm) from Hydrochloric Acid

Solutions using Cyanex 572. (2016). ResearchGate. Retrieved January 17, 2026, from [Link]

Rare earth elements from waste. (2022). National Institutes of Health. Retrieved January 17,

2026, from [Link]

Recovery of Rare Earth Elements from Acid Mine Drainage with Supported Liquid

Membranes. (2020). ACS Publications. Retrieved January 17, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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